Cas no 15071-66-6 (1-Methyl Ethynyl Estradiol)

• Product Name: 1-Methyl Ethynyl Estradiol
• CAS No: 15071-66-6
• MF: C₂₁H₂₆O₂
• MW: 310.429946422577
• CID: 153219
• PubChem ID: 232402
• Update Time: 2025-07-13

1-Methyl Ethynyl Estradiol Chemical and Physical Properties

Names and Identifiers

• 19-Nor-17a-pregna-1,3,5(10)-trien-20-yne-3,17-diol,1-methyl- (8CI)
• 1-Methyl Ethynyl Estradiol
• (8S,9S,13S,14S,17S)-17-ethynyl-1,13-dimethyl-7,8,9,11,12,14,15,16-octa hydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• 1-Methyl Ethynyl Est
• Ethinylestradiol
• MN-24, NNEI
• (8R,9S,13S,14S,17R)-17-ethynyl-1,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol
• NSC 29746
• 1-Methyl Esthynyl Estradiol
• 17-Ethynyl-1-Methylestradiol
• 1-Methyl-19-nor-17α-pregna-1,3,5(10)-trien-20-yne-3,17-diol
• ETHINYLESTRADIOL IMPURITY J [EP IMPURITY]
• UNII-612S4CVM86
• Ethinyl Estradiol Impurity J (1-Methyl Ethinyl Estradiol)
• 1-Methyl-ethinyl estradiol
• 19-NOR-17.ALPHA.-PREGNA-1,3,5(10)-TRIEN-20-YNE-3,17-DIOL, 1-METHYL-
• Ethynylestradiol-10methyl
• NSC-29746
• SCHEMBL15995616
• Q27263271
• 1-METHYL-19-NOR-17.ALPHA.-PREGNA-1,3,5(10)-TRIEN-20-YNE-3,17-DIOL
• 1-Methyl-19-nor-17alpha-pregna-1,3,5(10)-trien-20-yne-3,17-diol
• Ethinylestradiol impurity J [EP]
• NSC29746
• DTXSID20164597
• 19-Nor-17alpha-pregna-1,3,5(10)-trien-20-yne-3,17-diol, 1-methyl-
• MLS002639297
• 612S4CVM86
• Estradiol, 17-ethynyl-1-methyl-
• 15071-66-6
• 1-Methyl-ethinylestradiol

• Inchi： 1S/C21H26O2/c1-4-21(23)10-8-18-16-6-5-14-12-15(22)11-13(2)19(14)17(16)7-9-20(18,21)3/h1,11-12,16-18,22-23H,5-10H2,2-3H3/t16-,17+,18+,20+,21+/m1/s1
• InChI Key： DNVMUVXCXXCYEH-JOTVOLILSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4C=C(C=C(C)C=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 310.19300
• Monoisotopic Mass: 310.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.615
• PSA: 40.46000
• LogP: 3.92100
• Vapor Pressure: No data available

1-Methyl Ethynyl Estradiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)